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Compound of Interest

Compound Name: AMG-397

Cat. No.: B1574543

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of AMG-397, a
potent and selective oral inhibitor of the anti-apoptotic protein Myeloid Cell Leukemia 1 (MCL-
1).[1][2] Due to its high potency and potential biological activity, this compound must be
handled with the utmost care in a laboratory environment designed for high-potency active
pharmaceutical ingredients (HPAPISs). Adherence to the following procedures is essential to
ensure personnel safety and prevent environmental contamination.

Hazard Identification and Risk Assessment

While a specific Safety Data Sheet (SDS) for AMG-397 is not publicly available, its
classification as a potent MCL-1 inhibitor necessitates treating it as a hazardous substance.
Potential hazards include adverse pharmacological effects at low doses. The primary routes of
exposure are inhalation of dust, dermal contact, ingestion, and eye contact.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and
the hazardous compound. The following table outlines the minimum required PPE for handling
AMG-397, based on general guidelines for handling potent and hazardous drugs.[3][4]
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PPE Category Specification Rationale

ANSI-approved safety glasses

with side shields or chemical
_ o Protects eyes from dust
Eye and Face Protection safety goggles. A face shield is )
: ) ) particles and splashes.[5]
required when there is a risk of

splashing.

Chemical-resistant nitrile
gloves (double-gloving is
recommended). A disposable
lab coat with tight cuffs is _
i . ) - Prevents dermal absorption of
Skin Protection required. For larger quantities
] S the compound.[3][5]
or tasks with a high risk of
contamination, a chemical-
resistant apron or suit should

be considered.

For handling the solid
compound (e.g., weighing,
aliquoting), a NIOSH-approved
N95 or higher-rated particulate ] ]
) ) ) ] ) Prevents inhalation of the
Respiratory Protection respirator is essential. For
potent powder.[5][6]
procedures that may generate
aerosols of solutions, a
respirator with appropriate

cartridges should be used.

Handling and Storage

All handling of solid AMG-397 must be conducted in a designated and controlled environment,
such as a chemical fume hood or a glove box, to minimize exposure.[5][7]

Weighing and Solution Preparation (Solid Compound):
» Perform all manipulations within a primary containment device.

e Use dedicated, clean spatulas and weighing boats.
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e To prepare a stock solution, slowly add the solvent to the solid AMG-397 to prevent the
generation of dust.[5]

e Ensure all equipment used is decontaminated after use.

Handling of Solutions:

o Always wear the appropriate PPE, including double gloves and eye protection.[3]
e Avoid the creation of aerosols.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Storage: Store AMG-397 in a designated, labeled, and well-ventilated area, away from
incompatible materials.[7]

Disposal Plan

Hazardous drug waste, including contaminated materials and related equipment, must be
segregated from other waste streams.[8][9]

Waste Segregation and Disposal:

o Trace Chemotherapy Waste: Items such as used gloves, gowns, and empty vials with less
than 3% of the original content should be disposed of in designated trace chemotherapy
waste containers.[9]

e Bulk Chemotherapy Waste: Unused or expired AMG-397, and materials used to clean up
large spills, are considered bulk waste and must be disposed of in accordance with EPA and
local regulations for hazardous waste.[9]

» All hazardous waste containers must be clearly labeled as "Hazardous Drug Waste" or
"Chemotherapy Waste."[3]

» Never autoclave waste contaminated with AMG-397, as this can generate hazardous
vapors.[7]
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Spill Management

In the event of a spill, the area should be immediately evacuated and secured. Only personnel

trained in hazardous spill cleanup and wearing appropriate PPE should address the spill. A spill
kit containing absorbent materials, cleaning agents, and appropriate waste disposal bags must
be readily available.[6]

Mechanism of Action: AMG-397 Signaling Pathway

AMG-397 is a potent inhibitor of MCL-1, an anti-apoptotic protein belonging to the B-cell
lymphoma 2 (Bcl-2) family.[1] Overexpression of MCL-1 is observed in various cancers and
contributes to tumor cell survival by sequestering pro-apoptotic proteins like BIM.[10] AMG-397
binds to the BH3-binding groove of MCL-1 with high affinity, displacing BIM.[2][11] This allows
BIM to activate the pro-apoptotic proteins BAX and BAK, leading to mitochondrial outer
membrane permeabilization, caspase activation, and ultimately, apoptosis (programmed cell
death).[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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